Cas no 85452-41-1 (Cyclopropanecarboxylic acid, 1-[[(phenylmethoxy)carbonyl]amino]-,ethyl ester)

Cyclopropanecarboxylic acid, 1-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester is a specialized organic compound featuring a cyclopropane ring core functionalized with an ethyl ester and a carbamate-protected amino group. Its structural attributes, including the strained cyclopropane ring and the benzyloxycarbonyl (Cbz) protecting group, make it valuable in synthetic organic chemistry, particularly in peptide and heterocycle synthesis. The Cbz group offers selective deprotection under mild conditions, while the ethyl ester enhances solubility and reactivity in various transformations. This compound is commonly employed as an intermediate in pharmaceutical and agrochemical research, where controlled functional group manipulation is critical. Its stability and well-defined reactivity profile contribute to its utility in multistep synthetic routes.
Cyclopropanecarboxylic acid, 1-[[(phenylmethoxy)carbonyl]amino]-,ethyl ester structure
85452-41-1 structure
Product Name:Cyclopropanecarboxylic acid, 1-[[(phenylmethoxy)carbonyl]amino]-,ethyl ester
CAS No:85452-41-1
MF:C14H17NO4
MW:263.289084196091
CID:664272
PubChem ID:13134749
Update Time:2025-11-06

Cyclopropanecarboxylic acid, 1-[[(phenylmethoxy)carbonyl]amino]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 1-[[(phenylmethoxy)carbonyl]amino]-,ethyl ester
    • ethyl 1-(phenylmethoxycarbonylamino)cyclopropane-1-carboxylate
    • ETHYL 1-(((BENZYLOXY)CARBONYL)AMINO)CYCLOPROPANECARBOXYLATE
    • SCHEMBL2913795
    • Ethyl 1-{[(benzyloxy)carbonyl]amino}cyclopropane-1-carboxylate
    • AJUPMRQSAXINLZ-UHFFFAOYSA-N
    • 85452-41-1
    • DTXSID80520993
    • ethyl 1-(benzyloxycarbonylamino)cyclopropanecarboxylate
    • ETHYL1-(((BENZYLOXY)CARBONYL)AMINO)CYCLOPROPANECARBOXYLATE
    • DB-119066
    • MDL: MFCD22418431
    • Inchi: 1S/C14H17NO4/c1-2-18-12(16)14(8-9-14)15-13(17)19-10-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3,(H,15,17)
    • InChI Key: AJUPMRQSAXINLZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 263.11575802g/mol
  • Monoisotopic Mass: 263.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.6Ų

Cyclopropanecarboxylic acid, 1-[[(phenylmethoxy)carbonyl]amino]-,ethyl ester Pricemore >>

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Additional information on Cyclopropanecarboxylic acid, 1-[[(phenylmethoxy)carbonyl]amino]-,ethyl ester

Recent Advances in the Study of Cyclopropanecarboxylic acid, 1-[[(phenylmethoxy)carbonyl]amino]-,ethyl ester (CAS: 85452-41-1)

The compound Cyclopropanecarboxylic acid, 1-[[(phenylmethoxy)carbonyl]amino]-,ethyl ester (CAS: 85452-41-1) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest scientific developments surrounding this molecule, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have demonstrated that this cyclopropane derivative serves as a valuable building block in the synthesis of more complex bioactive molecules. The presence of both the cyclopropane ring and the carbamate-protected amino group makes it particularly useful for the development of constrained peptide mimetics and small molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its application in the synthesis of novel protease inhibitors with improved metabolic stability.

Significant progress has been made in understanding the compound's mechanism of action at the molecular level. Structural analysis using X-ray crystallography and NMR spectroscopy has revealed that the cyclopropane ring induces significant conformational constraints when incorporated into larger molecular frameworks. This property has been exploited in the design of selective kinase inhibitors, as demonstrated in recent work from the Scripps Research Institute.

From a synthetic chemistry perspective, new methodologies have been developed for the efficient production of this compound and its derivatives. A 2024 paper in Organic Letters described an improved synthetic route that achieves higher yields and better enantioselectivity, addressing previous challenges in large-scale production. These advancements are particularly important as pharmaceutical companies show increasing interest in this scaffold for drug development programs.

Emerging research suggests potential therapeutic applications in several disease areas. Preliminary in vitro studies indicate that derivatives of this compound show promising activity against certain cancer cell lines, particularly those resistant to conventional therapies. Additionally, its unique structural properties make it a candidate for the development of novel antibiotics, with recent studies showing activity against Gram-positive bacterial strains.

While the current research landscape is promising, several challenges remain to be addressed. The compound's metabolic stability and pharmacokinetic properties require further optimization for therapeutic applications. Ongoing structure-activity relationship studies aim to identify modifications that could improve these characteristics while maintaining the desired biological activity.

In conclusion, Cyclopropanecarboxylic acid, 1-[[(phenylmethoxy)carbonyl]amino]-,ethyl ester represents a versatile scaffold with significant potential in medicinal chemistry. The recent advances in its synthesis and application underscore its value as a building block for drug discovery. Future research directions will likely focus on expanding its therapeutic applications and addressing current limitations through rational drug design approaches.

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